Methyl 2-(2-chlorophenyl)-2-[4-(3,6-dichloropyridine-2-carbonyl)piperazin-1-YL]acetate

• IUPAC Name: methyl 2-(2-chlorophenyl)-2-[4-(3,6-dichloropyridine-2-carbonyl)piperazin-1-yl]acetate
• InChI: InChI=1S/C19H18Cl3N3O3/c1-28-19(27)17(12-4-2-3-5-13(12)20)24-8-10-25(11-9-24)18(26)16-14(21)6-7-15(22)23-16/h2-7,17H,8-11H2,1H3
• InChI Key: NGBVZZGNEFGNJN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=CC=CC=C1Cl)N2CCN(CC2)C(=O)C3=C(C=CC(=N3)Cl)Cl
• Molecular Formula: C19H18Cl3N3O3
• Molecular Weight: 442.7 g/mol
• CAS No.: 1214168-03-2

Description

Methyl 2-(2-chlorophenyl)-2-[4-(3,6-dichloropyridine-2-carbonyl)piperazin-1-YL]acetate is a useful research compound. Its molecular formula is C19H18Cl3N3O3 and its molecular weight is 442.72. The purity is usually 95%.
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Scientific Research Applications

Analytical Methodologies for Detection

A sensitive and specific assay utilizing high-performance liquid chromatography (HPLC) with tandem mass spectrometric (MS-MS) detection has been developed for the determination of a related compound, L-745,870, a potential antipsychotic agent. This method offers precision, accuracy, and sensitivity for pharmacokinetic studies in human subjects following a single dose, demonstrating the compound's relevance in medical research and its potential therapeutic applications (Chavez-Eng, Constanzer, & Matuszewski, 1997).

Metabolic Studies

Research into the metabolism of L-745,870, a dopamine D(4) selective antagonist, in rats, monkeys, and humans has identified major metabolic pathways, including N-dealkylation and the formation of a novel mercapturic acid adduct. This work contributes to understanding the biotransformation and potential therapeutic roles of similar compounds (Zhang, Kari, Davis, Doss, Baillie, & Vyas, 2000).

Structural Analysis and Characterization

Synthetic efforts and structural analyses have been made to study related compounds, highlighting their chemical synthesis, characterization, and potential applications. For instance, the synthesis and characterization of 5-(3,4-dichlorophenyl)-3-{[4-(2-pyridyl)piperazine-1-yl]methyl}-1,3,4-oxadiazole-2(3H)-one provide insights into the molecular structure and interactions, essential for understanding the chemical properties and biological activities of related compounds (Şahin, Özkan, Köksal, & Işık, 2012).

Novel Synthesis Methods

Innovative synthetic methodologies have been developed for related compounds, demonstrating the chemical versatility and potential for generating new therapeutic agents. For example, a new method for synthesizing methyl-4-[(3,4-dichlorophenyl)acetyl]-3-[(1-pyrrolidinyl)methyl]-1-piperazine carboxylate showcases the advancement in synthetic organic chemistry and its implications for drug development (Kasatkin, Nazarov, Galan, Babkin, Mitrofanov, Goncharov, Shcherbakov, & Stepanov, 2009).

Metal-Based Chemotherapy

Exploratory research into metal-based chemotherapy against tropical diseases has involved the synthesis and characterization of copper(II) and gold(I) complexes with related compounds, such as clotrimazole and ketoconazole. This innovative approach toward drug design and disease treatment underscores the potential biomedical applications of these and similar compounds in addressing global health challenges (Navarro, Lehmann, Cisneros-Fajardo, Fuentes, Sánchez-Delgado, Silva, & Urbina, 2000).